Cas no 121748-11-6 (threo-1-C-Syringylglycerol)

• Product Name: threo-1-C-Syringylglycerol
• CAS No: 121748-11-6
• MF: C₁₁H₁₆O₆
• MW: 244.241144180298
• CID: 98022
• PubChem ID: 75492726
• Update Time: 2025-05-28

threo-1-C-Syringylglycerol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,1-(4-hydroxy-3,5-dimethoxyphenyl)-, (1R,2R)-rel-
• threo-1-C-Syringylglycerol
• (1S,2S)-1-(4-Hydroxy-3,5-dimethoxyphenyl)-1,2,3-propanetriol
• syringoylglycerol
• [ "" ]
• FS-10239
• F93964
• Rel-(1S,2S)-1-(4-hydroxy-3,5-dimethoxyphenyl)propane-1,2,3-triol
• CHEMBL3608838
• DTXSID801314406
• AKOS040762428
• BCP28815
• 121748-11-6
• threo-Syringylglycerol
• B0005-189123
• CHEBI:191577
• threo-Syringoylglycerol
• Threo-form
• SCHEMBL15240609
• 1-(4-HYDROXY-3,5-DIMETHOXYPHENYL)PROPANE-1,2,3-TRIOL
• CS-0016444
• HY-N1154
• (1S,2S)-1-(4-HYDROXY-3,5-DIMETHOXYPHENYL)PROPANE-1,2,3-TRIOL

• Inchi： 1S/C11H16O6/c1-16-8-3-6(10(14)7(13)5-12)4-9(17-2)11(8)15/h3-4,7,10,12-15H,5H2,1-2H3/t7-,10-/m0/s1
• InChI Key： GIZSHQYTTBQKOQ-XVKPBYJWSA-N
• SMILES： O[C@@H](C1C=C(C(=C(C=1)OC)O)OC)[C@H](CO)O

Computed Properties

• Exact Mass: 244.09500
• Monoisotopic Mass: 244.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2
• XLogP3: -0.6

Experimental Properties

• Color/Form: Cryst.
• Density: 1.4±0.1 g/cm3
• Boiling Point: 511.4±50.0 °C at 760 mmHg
• Flash Point: 263.1±30.1 °C
• PSA: 99.38000
• LogP: -0.20400
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

threo-1-C-Syringylglycerol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on threo-1-C-Syringylglycerol

Exploring Threo-1-C-Syringylglycerol (CAS 121748-11-6): A Comprehensive Guide to Its Properties and Applications

In the realm of natural compounds and phytochemicals, threo-1-C-syringylglycerol (CAS 121748-11-6) has garnered significant attention for its unique structural properties and potential applications. This compound, classified as a syringyl glycerol derivative, is part of the broader family of lignin-related metabolites, which are increasingly studied for their bioactive potential. Researchers and industries alike are exploring its role in cosmetics, nutraceuticals, and even plant-based therapeutics, aligning with the growing demand for sustainable and natural ingredients.

The chemical structure of threo-1-C-syringylglycerol features a glycerol backbone linked to a syringyl group, a motif commonly found in lignin degradation products. This structure contributes to its antioxidant properties, a feature highly sought after in skincare formulations and dietary supplements. Recent studies suggest that it may help combat oxidative stress, a key factor in aging and chronic diseases. As consumers increasingly prioritize clean-label products, this compound’s natural origin and functional benefits position it as a promising candidate for innovation in health and wellness markets.

One of the most frequently asked questions about threo-1-C-syringylglycerol revolves around its extraction and synthesis. While it can be isolated from plant sources like hardwood lignin, advances in green chemistry have enabled more sustainable production methods. Enzymatic hydrolysis and microbial fermentation are emerging as eco-friendly alternatives, reducing reliance on traditional solvent-based extraction. This aligns with the global push toward sustainable sourcing and circular economy practices, topics dominating discussions in both academic and industrial circles.

Another hot topic is the compound’s potential synergy with other bioactive molecules. For instance, combining threo-1-C-syringylglycerol with polyphenols or flavonoids could enhance its efficacy in anti-inflammatory formulations. Such combinations are being explored in functional foods and cosmeceuticals, where multifunctional ingredients are in high demand. This versatility makes it a subject of interest for formulators seeking to meet the rising consumer expectations for products that deliver multiple health benefits.

From a technical standpoint, the stability of threo-1-C-syringylglycerol under various conditions is a critical consideration for its commercial use. Studies indicate that it remains stable at moderate temperatures but may degrade under extreme pH or prolonged UV exposure. This underscores the importance of proper encapsulation techniques, such as liposomal delivery systems or nanocarriers, to preserve its bioactivity in finished products. These insights are invaluable for manufacturers aiming to optimize shelf life and performance.

In summary, threo-1-C-syringylglycerol (CAS 121748-11-6) represents a fascinating intersection of natural chemistry and modern application. Its antioxidant, anti-inflammatory, and sustainability-driven attributes resonate with current market trends, making it a compound worth watching. As research continues to uncover its full potential, it is poised to play a pivotal role in the next generation of bio-based products.